Cas no 35480-56-9 (Benzoic acid, 2,4,6-tris(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoic acid, 2,4,6-tris(2,2,2-trifluoroethoxy)-
• CAS No: 35480-56-9
• MF: C₁₃H₉F₉O₅
• MW: 416.193196058273
• CID: 1470634
• PubChem ID: 85789800
• Update Time: 2025-04-20

Benzoic acid, 2,4,6-tris(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-tris(2,2,2-trifluoroethoxy)-
• 35480-56-9
• DTXSID801250492
• 2,4,6-Tris(2,2,2-trifluoroethoxy)benzoic acid

• Inchi： 1S/C13H9F9O5/c14-11(15,16)3-25-6-1-7(26-4-12(17,18)19)9(10(23)24)8(2-6)27-5-13(20,21)22/h1-2H,3-5H2,(H,23,24)
• InChI Key： AKOHPVPAQGEGGJ-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C=C(C=1C(=O)O)OCC(F)(F)F)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 416.03057
• Monoisotopic Mass: 416.03062684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99